Cas no 565198-67-6 (2-carbamothioyl-N-(2-methylphenyl)acetamide)

• Product Name: 2-carbamothioyl-N-(2-methylphenyl)acetamide
• CAS No: 565198-67-6
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 1602405
• PubChem ID: 2442158
• Update Time: 2025-05-19

2-carbamothioyl-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-amino-N-(2-methylphenyl)-3-thioxo-
• EN300-07322
• 3-amino-N-(2-methylphenyl)-3-sulfanylidenepropanamide
• 3-amino-N-(2-methylphenyl)-3-thioxopropanamide
• G35375
• CS-0220703
• 565198-67-6
• SR-01000044386-1
• SR-01000044386
• 2-carbamothioyl-N-(2-methylphenyl)acetamide
• AKOS000116992
• Z56924453

• Inchi： 1S/C10H12N2OS/c1-7-4-2-3-5-8(7)12-10(13)6-9(11)14/h2-5H,6H2,1H3,(H2,11,14)(H,12,13)
• InChI Key： SPQNSBBQRWSTPR-UHFFFAOYSA-N
• SMILES： S=C(CC(NC1C=CC=CC=1C)=O)N

Computed Properties

• Exact Mass: 208.06716
• Monoisotopic Mass: 208.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Flash Point: 155.4±26.5 °C
• PSA: 55.12

2-carbamothioyl-N-(2-methylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-carbamothioyl-N-(2-methylphenyl)acetamide

Compound Overview: 2-Carbamothioyl-N-(2-Methylphenyl)Acetamide (CAS No 565198-67-6)

The compound 2-Carbamothioyl-N-(2-Methylphenyl)Acetamide, identified by the CAS registry number CAS No 565198-67-6, is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds and their derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-Carbamothioyl-N-(2-Methylphenyl)Acetamide comprises a central acetamide group substituted with a carbamothioyl moiety and a methyl-substituted phenyl ring. This configuration imparts the molecule with distinct electronic and steric properties, making it a versatile building block for further chemical modifications and functionalization.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging both traditional organic reactions and modern catalytic techniques. Researchers have explored various routes to optimize the synthesis of CAS No 565198-67-6, focusing on enhancing yield, reducing reaction time, and minimizing environmental impact.

In terms of applications, 2-Carbamothioyl-N-(2-Methylphenyl)Acetamide has shown promise as an intermediate in the development of bioactive compounds. Its ability to act as a chelating agent or a ligand in coordination chemistry has opened avenues for its use in drug delivery systems and catalytic processes.

The latest studies highlight the potential of this compound in agricultural applications, particularly as a component in pesticides or fungicides due to its ability to inhibit specific enzymatic pathways in target organisms. Additionally, its role as a precursor in the synthesis of advanced materials, such as polymers with tailored optical or electronic properties, is an area of active research.

In conclusion, the compound CAS No 565198-67-6, or 2-Carbamothioyl-N-(2-Methylphenyl)Acetamide, represents a valuable asset in contemporary chemical research. Its structural versatility and functional diversity continue to drive innovative applications across multiple disciplines, underscoring its importance as a key molecule in modern chemistry.